Cas no 176-38-5 (1-oxa-4-thiaspiro[4.4]nonane)
1-oxa-4-thiaspiro[4.4]nonane structure
Product Name:1-oxa-4-thiaspiro[4.4]nonane
1-oxa-4-thiaspiro[4.4]nonane Chemical and Physical Properties
Names and Identifiers
-
- 1-oxa-4-thiaspiro[4.4]nonane
- Cyclopentanone O,S-ethylenethioacetal
- Spiro(cyclopropane-1,2'-(1,3-oxathiolane))
- DTXSID20170057
- BRN 1304830
- AGDQMFKRKWUWTF-UHFFFAOYSA-N
- Spiro(cyclopentane-1,2'-(1,3-oxathiolane))
- 176-38-5
- 1-Oxa-4-thiaspiro(4.4)nonane
-
- Inchi: 1S/C7H12OS/c1-2-4-7(3-1)8-5-6-9-7/h1-6H2
- InChI Key: AGDQMFKRKWUWTF-UHFFFAOYSA-N
- SMILES: S1CCOC21CCCC2
Computed Properties
- Exact Mass: 144.06096
- Monoisotopic Mass: 144.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- PSA: 9.23
1-oxa-4-thiaspiro[4.4]nonane Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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